Cas no 87299-25-0 (Ethanedione,phenyl(4-propoxyphenyl)- (9CI))

• Product Name: Ethanedione,phenyl(4-propoxyphenyl)- (9CI)
• CAS No: 87299-25-0
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 732331
• PubChem ID: 271652
• Update Time: 2025-04-19

Ethanedione,phenyl(4-propoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanedione,phenyl(4-propoxyphenyl)- (9CI)

• Inchi： 1S/C17H16O3/c1-2-12-20-15-10-8-14(9-11-15)17(19)16(18)13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
• InChI Key： LHGLQBULRDQHRS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C(C2C=CC=CC=2)=O)=O)=CC=1)CCC

Computed Properties

• Exact Mass: 268.109944368g/mol
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes